Cas no 1118787-68-0 (N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide)

• Product Name: N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide
• CAS No: 1118787-68-0
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 4777625
• Update Time: 2025-10-16

N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-(propan-2-yl)methanesulfonamide
• NE41095
• Z425449826
• N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide

• Inchi： 1S/C7H14N2O2S/c1-7(2)9(6-4-5-8)12(3,10)11/h7H,4,6H2,1-3H3
• InChI Key： PHUBRTDBIFJITN-UHFFFAOYSA-N
• SMILES： S(C)(N(CCC#N)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 0
• Topological Polar Surface Area: 69.6

Additional information on N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide

Research Brief on N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide (CAS: 1118787-68-0)

N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide (CAS: 1118787-68-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its role as an intermediate in the synthesis of more complex pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide, highlighting its efficiency as a building block for the development of novel sulfonamide-based inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluations.

In another recent investigation, the compound's potential as a modulator of enzyme activity was examined. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide exhibits inhibitory effects on specific carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The findings suggest that this compound could serve as a lead structure for the development of new therapeutic agents targeting these enzymes.

Further research has also explored the compound's pharmacokinetic properties. A 2024 preclinical study reported in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide. The results indicated favorable oral bioavailability and moderate metabolic stability, supporting its potential for further development as a drug candidate. However, the study also noted the need for structural optimization to enhance its selectivity and reduce off-target effects.

In addition to its pharmacological potential, N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide has been studied for its applications in chemical biology. A recent paper in ACS Chemical Biology detailed its use as a probe for studying protein-sulfonamide interactions. The compound's unique chemical structure allows for selective labeling of target proteins, enabling researchers to gain insights into the mechanisms of sulfonamide-based drugs at the molecular level.

Despite these promising findings, challenges remain in the development of N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide as a therapeutic agent. Issues such as potential toxicity, limited solubility, and the need for improved target specificity must be addressed in future studies. Ongoing research is focused on derivatization strategies to overcome these limitations while retaining the compound's beneficial properties.

In conclusion, N-(2-Cyanoethyl)-N-(propan-2-yl)methanesulfonamide (CAS: 1118787-68-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications range from enzyme inhibition to chemical probes, highlighting its broad utility. Continued research and optimization efforts are expected to further elucidate its potential and pave the way for its translation into clinical applications.